Cas no 1373223-28-9 (3-Fluoro-5-methyl-pyridine hydrochloride)

• Product Name: 3-Fluoro-5-methyl-pyridine hydrochloride
• CAS No: 1373223-28-9
• MF: C₆H₇ClFN
• MW: 147.577883958817
• MDL: MFCD22201159
• CID: 4778026
• Update Time: 2026-02-27

3-Fluoro-5-methyl-pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-methyl-pyridine hydrochloride
• 3-fluoro-5-methylpyridine hydrochloride
• NE62758
• SB33131

• MDL： MFCD22201159
• Inchi： 1S/C6H6FN.ClH/c1-5-2-6(7)4-8-3-5;/h2-4H,1H3;1H
• InChI Key： BCXBDFLCODOXSM-UHFFFAOYSA-N
• SMILES： Cl.FC1=CN=CC(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 74.9
• Topological Polar Surface Area: 12.9

Additional information on 3-Fluoro-5-methyl-pyridine hydrochloride

Professional Introduction to 3-Fluoro-5-methyl-pyridine hydrochloride (CAS No. 1373223-28-9)

3-Fluoro-5-methyl-pyridine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1373223-28-9, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways. The presence of both a fluorine atom and a methyl group at specific positions on the pyridine ring enhances its pharmacological properties, making it a valuable scaffold for drug development.

The fluorine substituent in 3-Fluoro-5-methyl-pyridine hydrochloride plays a pivotal role in modulating the metabolic stability, binding affinity, and overall efficacy of drug candidates. Fluorinated pyridines are well-documented for their ability to improve lipophilicity, reduce metabolic clearance, and enhance receptor interaction, which are critical factors in the design of next-generation therapeutics. Recent studies have highlighted the utility of fluorinated pyridines in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

In the realm of medicinal chemistry, 5-methyl-pyridine derivatives have been extensively explored due to their structural versatility and biological activity. The methyl group at the 5-position introduces steric hindrance and electronic effects that can fine-tune the pharmacokinetic profile of the compound. When combined with a fluorine atom at the 3-position, as seen in 3-Fluoro-5-methyl-pyridine hydrochloride, the resulting molecule exhibits enhanced binding interactions with biological targets. This has led to its incorporation into several drug discovery campaigns aimed at addressing unmet medical needs.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel scaffolds like 3-Fluoro-5-methyl-pyridine hydrochloride. These methodologies allow researchers to predict and optimize the pharmacological properties of fluorinated pyridines with unprecedented precision. For instance, virtual screening techniques have been employed to identify derivatives of this compound that exhibit potent activity against specific enzymes implicated in diseases such as cancer and neurodegeneration.

The hydrochloride salt form of 3-Fluoro-5-methyl-pyridine enhances its solubility in aqueous media, which is advantageous for formulation development and biological studies. This property makes it particularly useful in preclinical investigations where oral or parenteral administration is required. The improved solubility also facilitates high-throughput screening assays, enabling researchers to assess a broader range of biological activities more efficiently.

One of the most compelling applications of 3-Fluoro-5-methyl-pyridine hydrochloride is in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are integral to numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammation. Fluorinated pyridines have been shown to disrupt PPIs by interfering with key binding residues or by modulating conformational changes in target proteins. Studies have demonstrated that derivatives of this compound can inhibit enzymes like Janus kinases (JAKs) and tyrosine kinases (TyKs), which are overexpressed in various malignancies.

The integration of fluorine into heterocyclic systems like pyridine has also opened new avenues for developing antiviral agents. The unique electronic properties of fluorinated pyridines allow them to mimic natural substrates or to engage with viral enzymes in ways that traditional non-fluorinated analogs cannot. For example, recent research has shown that certain fluorinated pyridines can inhibit viral proteases by stabilizing transition states or by inducing conformational changes that impair enzymatic activity. This has particular relevance for emerging infectious diseases where rapid development of antiviral therapies is essential.

In addition to its role in oncology and virology, 3-Fluoro-5-methyl-pyridine hydrochloride has shown promise in treating inflammatory disorders. Chronic inflammation is a hallmark of conditions such as rheumatoid arthritis and Crohn's disease, and targeting inflammatory pathways has become a major focus in drug discovery. Fluorinated pyridines have been incorporated into molecules designed to modulate cytokine production or to inhibit inflammatory signaling cascades. Preclinical data indicate that derivatives of this compound can attenuate inflammation without significant immunosuppressive effects, suggesting potential therapeutic applications.

The synthesis of 3-Fluoro-5-methyl-pyridine hydrochloride typically involves multi-step organic transformations starting from commercially available precursors such as 5-methylpyridine. Fluorination reactions are commonly performed using reagents like Selectfluor® or N-fluorobenzenesulfonimide (NFSI), which provide high selectivity and yield under mild conditions. The final step involves salt formation with hydrochloric acid to improve solubility and stability, making it suitable for further downstream applications.

Quality control and analytical characterization of 3-Fluoro-5-methyl-pyridine hydrochloride are critical to ensure batch-to-batch consistency and compliance with regulatory standards. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm structural integrity and purity. These analytical methods provide detailed information about the chemical structure, impurity profiles, and physical properties of the compound.

The growing interest in fluorinated heterocycles underscores their importance as building blocks in modern drug discovery. As computational methods continue to advance, researchers will be able to design increasingly sophisticated derivatives of compounds like 3-Fluoro-5-methyl-pyridine hydrochloride with tailored pharmacological profiles. This iterative process between design, synthesis, and biological evaluation promises to yield novel therapeutics that address complex diseases more effectively than ever before.

In conclusion,3-Fluoro-5-methyl-pyridine hydrochloride (CAS No. 1373223-28-9) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and broad applicability across multiple therapeutic areas. Its incorporation into drug candidates has led to promising developments in oncology, virology, and anti-inflammatory treatments, highlighting its potential as a key intermediate in future medicinal chemistry endeavors.